Cas no 1805279-76-8 (Ethyl 3-(aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 3-(aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-5-acetate
• CAS No: 1805279-76-8
• MF: C₁₁H₁₃ClF₂N₂O₂
• MW: 278.682928800583
• CID: 4873609
• Update Time: 2025-07-20

Ethyl 3-(aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H13ClF2N2O2/c1-2-18-8(17)4-6-3-7(5-15)9(11(13)14)16-10(6)12/h3,11H,2,4-5,15H2,1H3
• InChI Key： QQSSBKSFDWSTAT-UHFFFAOYSA-N
• SMILES： ClC1=C(CC(=O)OCC)C=C(CN)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-(aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-5-acetate

Ethyl 3-(aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-5-acetate (CAS No. 1805279-76-8): A Comprehensive Overview

Ethyl 3-(aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-5-acetate, identified by its CAS number 1805279-76-8, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The presence of both amino and chloro substituents, coupled with the difluoromethyl group, makes it a versatile intermediate for synthesizing various bioactive molecules.

The< strong>Ethyl 3-(aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-5-acetate molecule exhibits a pyridine core, which is a common scaffold in many pharmacologically active agents. The pyridine ring provides a stable aromatic system that can interact with biological targets through hydrogen bonding and other non-covalent interactions. The< strong>aminomethyl group at the 3-position introduces a nucleophilic center, making the compound suitable for further functionalization via nucleophilic substitution reactions. Additionally, the< strong>chloro substituent at the 6-position enhances reactivity, allowing for cross-coupling reactions and other transformations that are pivotal in medicinal chemistry.

The< strong>difluoromethyl group at the 2-position is particularly noteworthy due to its ability to modulate metabolic stability and binding affinity. Difluoromethyl groups are frequently incorporated into drug molecules to improve their pharmacokinetic properties, such as increasing lipophilicity and reducing susceptibility to metabolic degradation. Recent studies have highlighted the role of< strong>difluoromethyl groups in enhancing the efficacy of antiviral and anticancer agents, suggesting that< strong>Ethyl 3-(aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-5-acetate could be a valuable building block in the synthesis of novel therapeutic compounds.

In the context of contemporary pharmaceutical research, the< strong>Ethyl 3-(aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-5-acetate has been explored for its potential in developing small-molecule inhibitors targeting various disease pathways. For instance, its structural motif is reminiscent of several known kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The< strong>aminomethyl group can be exploited to form covalent bonds with cysteine residues in target proteins, leading to the development of highly specific inhibitors. Furthermore, the< strong>chloro and< strong>difluoromethyl groups can be leveraged to optimize binding interactions with biological targets, thereby enhancing drug potency and selectivity.

The synthesis of< strong>Ethyl 3-(aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-5-acetate involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of a pyridine derivative followed by sequential functionalization at the 3-, 6-, and 2-positions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the< strong>difluoromethyl group efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring high purity levels essential for pharmaceutical applications.

The pharmacological potential of< strong>Ethyl 3-(aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-5-acetate has been investigated through both computational modeling and experimental studies. Computational approaches have been used to predict binding affinities and identify potential drug-like properties, while experimental assays have validated these predictions by assessing biological activity. Such integrative studies have provided insights into how structural modifications can influence pharmacological outcomes, guiding the design of next-generation drug candidates.

In conclusion, Ethyl 3-(aminomethyl)-6-chloro-2-(difluoromethyl)pyridine-5-acetate (CAS No. 1805279-76-8) represents a promising intermediate in pharmaceutical chemistry. Its unique structural features and reactivity make it an attractive candidate for synthesizing bioactive molecules with potential therapeutic applications. As research continues to uncover new methodologies for drug development, compounds like this are likely to play a crucial role in addressing unmet medical needs.